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Compound of Interest

Compound Name: 2-(1-Propenyl)phenol, (Z)-

Cat. No.: B15178758

For immediate reference, this document outlines the essential safety and logistical procedures
for the proper disposal of 2-(1-Propenyl)phenol, (Z)-. Adherence to these guidelines is critical
for ensuring laboratory safety and environmental protection.

This guide is intended for researchers, scientists, and drug development professionals who
handle this compound. The following procedures are based on general principles for the
disposal of phenolic and flammable organic compounds. Always consult your institution's
specific safety protocols and the Safety Data Sheet (SDS) for the most accurate and
comprehensive information.

Chemical Safety and Hazard Information

2-(1-Propenyl)phenol, (Z)- is a phenolic compound and should be handled with care. While
specific toxicity data for the (Z)- isomer is not readily available, the GHS classification for the
general compound indicates that it can cause skin irritation, serious eye irritation, and
respiratory irritation. Phenolic compounds, as a class, are known to be toxic and can be
absorbed through the skin.

Quantitative Data Summary

The following table summarizes key quantitative data for a mixture of cis and trans 2-
propenylphenol. This information is crucial for a comprehensive risk assessment prior to
handling and disposal.
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Property Value

Molecular Formula CoH100

Molecular Weight 134.18 g/mol

Boiling Point 230-231 °C

Density 1.044 g/mL at 25 °C

Flash Point 91 °C (195.8 °F) - closed cup

H315: Causes skin irritationH319: Causes
GHS Hazard Statements serious eye irritationH335: May cause

respiratory irritation

Data presented is for a mixture of cis and trans isomers and should be used as a reference.

Experimental Protocols: Proper Disposal
Procedures

The proper disposal of 2-(1-Propenyl)phenol, (Z)- is a critical final step in the experimental
workflow. The following step-by-step methodology ensures that this process is conducted
safely and in compliance with standard laboratory practices.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the appropriate PPE:
 Nitrile gloves (or other chemically resistant gloves)

o Safety goggles or a face shield

e Alab coat

Step-2: Waste Segregation and Collection

e Do Not Dispose Down the Drain: Phenolic compounds are toxic to aquatic life and should
never be disposed of in the sanitary sewer system.
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» Designated Waste Container: Collect all waste containing 2-(1-Propenyl)phenol, (Z)- in a
designated, leak-proof, and chemically compatible container. A glass or polyethylene
container is generally suitable.

o Labeling: Clearly label the waste container with the following information:

"Hazardous Waste"

[e]

o

"2-(1-Propenyl)phenol, (2)-"

[¢]

The approximate concentration and volume

[e]

Any other components in the waste mixture

The date of accumulation

[e]

Step 3: Storage of Chemical Waste

e Secure Storage: Store the sealed waste container in a designated satellite accumulation
area (SAA) or a central hazardous waste storage area.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

o Compatibility: Ensure the waste is not stored with incompatible materials, such as strong
oxidizing agents.

Step 4: Final Disposal

» Licensed Disposal Facility: The primary and recommended method for the final disposal of
phenolic waste is incineration at a licensed chemical disposal facility.

« Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)
office to arrange for the pickup and disposal of the hazardous waste. Follow all institutional
protocols for waste manifest and pickup requests.

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 2-(1-Propenyl)phenol, (Z)-.

Disposal Workflow for 2-(1-Propenyl)phenol, (Z)-

Start: Waste Generation

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste

Dispose Down Drain?

Decision

Collect in Labeled,
Compatible Waste Container

Step 3: Store in Designated
Satellite Accumulation Area

Step 4: Arrange for Professional Disposal

Contact Environmental Health & Safety (EHS)

Final Disposal by Incineration
at a Licensed Facility
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Caption: A flowchart outlining the proper disposal procedure for 2-(1-Propenyl)phenol, (Z)-.

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 2-(1-
Propenyl)phenol, (Z)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178758#2-1-propenyl-phenol-z-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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